2-[(2-Methylpropan-2-yl)oxycarbonyl]-9-oxa-2-azaspiro[5.5]undecane-3-carboxylic acid

• IUPAC Name: 2-[(2-methylpropan-2-yl)oxycarbonyl]-9-oxa-2-azaspiro[5.5]undecane-3-carboxylic acid
• InChI: InChI=1S/C15H25NO5/c1-14(2,3)21-13(19)16-10-15(6-8-20-9-7-15)5-4-11(16)12(17)18/h11H,4-10H2,1-3H3,(H,17,18)
• InChI Key: DGJVVGRQOIIMPA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CC2(CCC1C(=O)O)CCOCC2
• Molecular Formula: C15H25NO5
• Molecular Weight: 299.36 g/mol

Description

2-[(2-Methylpropan-2-yl)oxycarbonyl]-9-oxa-2-azaspiro[5.5]undecane-3-carboxylic acid is a useful research compound. Its molecular formula is C15H25NO5 and its molecular weight is 299.367. The purity is usually 95%.
BenchChem offers high-quality 2-[(2-Methylpropan-2-yl)oxycarbonyl]-9-oxa-2-azaspiro[5.5]undecane-3-carboxylic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-[(2-Methylpropan-2-yl)oxycarbonyl]-9-oxa-2-azaspiro[5.5]undecane-3-carboxylic acid including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Exploration in Antibacterial Agents

A study explored the synthesis of derivatives from the spirocyclic compound for use in antibacterial applications. These derivatives showed distinct activity against specific bacterial strains, highlighting the compound's potential as a scaffold for developing new antibacterial agents (Lukin et al., 2022).

Synthesis of Nitrogen-Containing Heterocycles

Another application involves its use in synthesizing nitrogen-containing spiro heterocycles. This was achieved through a catalyst-free synthesis method, indicating its versatility in creating complex molecular structures with potential applications in pharmaceuticals and materials science (Aggarwal et al., 2014).

Asymmetric Synthesis

The compound also finds application in asymmetric synthesis, where it serves as a building block for generating optically active molecules. This aspect is crucial for the synthesis of chiral compounds that are important in the development of drugs and other bioactive molecules (Kashiwagi et al., 2003).

Polymer Science

In polymer science, derivatives of this spirocyclic compound have been employed in the synthesis of novel polymers. For example, condensation polymers featuring the spirocyclic structure were investigated for their potential in creating new materials with unique properties (Pryde et al., 1962).

Electrocatalytic Applications

The compound has been utilized in electrocatalytic applications, demonstrating its utility in the electrochemical synthesis of optically active compounds. This highlights its role in facilitating green chemistry approaches to synthesis (Kashiwagi et al., 2003).